Cas no 1092352-37-8 (7-Bromoindazole-1-carboxylic acid tert-butyl ester)

• Product Name: 7-Bromoindazole-1-carboxylic acid tert-butyl ester
• CAS No: 1092352-37-8
• MF: C₁₂H₁₃BrN₂O₂
• MW: 297.147822141647
• MDL: MFCD11505878
• CID: 1011039
• PubChem ID: 37819150
• Update Time: 2025-05-26

7-Bromoindazole-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 7-bromo-1H-indazole-1-carboxylate
• 7-BROMOINDAZOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-butyl 7-bromoindazole-1-carboxylate
• 1-Boc-7-bromo-1H-indazole
• 7-Bromo-indazole-1-carboxylic acid tert-butyl ester
• 1-N-Boc-7-bromo-1H-indazole
• RP07518
• OR43565
• FCH2838101
• 7-Bromo-1H-indazole, N1-BOC protected
• TC
• AX8224198
• X8908
• ST24025973
• DB-059845
• J-519164
• 1092352-37-8
• 7-Bromo-indazole-1-carboxylic acid tert-butyl ester 98%
• DS-17186
• W-204700
• SY014204
• tert-Butyl7-bromo-1H-indazole-1-carboxylate
• SCHEMBL25287629
• AKOS005258564
• Y10369
• CS-0006107
• A895119
• MFCD11505878
• DTXSID80653356
• 7-Bromoindazole-1-carboxylic acid tert-butyl ester

• MDL： MFCD11505878
• Inchi： 1S/C12H13BrN2O2/c1-12(2,3)17-11(16)15-10-8(7-14-15)5-4-6-9(10)13/h4-7H,1-3H3
• InChI Key： RLIZUEVNZCJXOJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C=NN(C(=O)OC(C)(C)C)C=21

Computed Properties

• Exact Mass: 296.01600
• Monoisotopic Mass: 296.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1
• XLogP3: 3.5

Experimental Properties

• Boiling Point: 377.4±34.0℃ at 760 mmHg
• PSA: 44.12000
• LogP: 3.58200

7-Bromoindazole-1-carboxylic acid tert-butyl ester Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature(BD224198)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 7-Bromoindazole-1-carboxylic acid tert-butyl ester

Professional Introduction to 7-Bromoindazole-1-carboxylic acid tert-butyl ester (CAS No. 1092352-37-8)

7-Bromoindazole-1-carboxylic acid tert-butyl ester, with the chemical identifier CAS No. 1092352-37-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indazole class, a heterocyclic structure that is widely recognized for its diverse biological activities and potential therapeutic applications. The presence of a bromine substituent at the 7-position and an ester group at the 1-position introduces unique reactive sites, making it a valuable intermediate in the synthesis of more complex molecules.

The tert-butyl ester functionality not only serves as a protecting group for the carboxylic acid moiety but also enhances the solubility and stability of the compound during synthetic processes. This characteristic is particularly advantageous in multi-step organic syntheses where maintaining reactivity and preventing unwanted side reactions are critical. The structural features of 7-Bromoindazole-1-carboxylic acid tert-butyl ester make it a versatile building block for the development of novel pharmaceutical agents.

In recent years, there has been growing interest in indazole derivatives due to their demonstrated efficacy in various biological assays. For instance, studies have highlighted the potential of indazole-based compounds as kinase inhibitors, anticancer agents, and antimicrobial agents. The bromine atom in 7-Bromoindazole-1-carboxylic acid tert-butyl ester facilitates further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures found in many active pharmaceutical ingredients (APIs).

The pharmaceutical industry has increasingly leveraged computational chemistry and high-throughput screening to identify promising candidates for drug development. Compounds like 7-Bromoindazole-1-carboxylic acid tert-butyl ester have been incorporated into virtual screening campaigns to identify molecules with enhanced binding affinity and selectivity against target proteins. Preliminary computational studies suggest that modifications around the indazole core can significantly alter pharmacokinetic properties, including bioavailability and metabolic stability.

One of the most compelling aspects of 7-Bromoindazole-1-carboxylic acid tert-butyl ester is its role in the synthesis of biologically active scaffolds. Researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in cancer pathways, such as tyrosine kinases and proteases. The ability to introduce diverse substituents while maintaining the integrity of the indazole core allows for fine-tuning of biological activity. For example, recent publications have described derivatives of this compound that exhibit potent inhibitory effects on mutant forms of kinases associated with resistant cancers.

The synthesis of 7-Bromoindazole-1-carboxylic acid tert-butyl ester typically involves multi-step reactions starting from commercially available precursors. Key steps often include bromination of indazole followed by carboxylation and subsequent esterification. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These improvements are crucial for ensuring that sufficient quantities of intermediates like this one are available for preclinical and clinical studies.

Preclinical research has demonstrated that indazole derivatives can modulate various signaling pathways relevant to human diseases. For instance, compounds structurally related to 7-Bromoindazole-1-carboxylic acid tert-butyl ester have shown promise in models of inflammation and neurodegeneration. The ability to derivatize this core structure allows chemists to explore a wide range of biological effects by introducing different functional groups or altering stereochemistry.

The integration of machine learning and artificial intelligence into drug discovery has further accelerated the development pipeline for compounds like 7-Bromoindazole-1-carboxylic acid tert-butyl ester. Predictive models can now forecast properties such as solubility, toxicity, and metabolic stability based on molecular structure alone. This high-throughput virtual screening approach has identified several lead compounds that are now undergoing experimental validation.

In conclusion, 7-Bromoindazole-1-carboxylic acid tert-butyl ester (CAS No. 1092352-37-8) represents a significant advancement in pharmaceutical chemistry due to its structural versatility and potential therapeutic applications. Its role as an intermediate in synthesizing complex molecules underscores its importance in drug development pipelines. As research continues to uncover new biological targets and synthetic strategies, compounds like this will remain at the forefront of medicinal chemistry innovation.